Cas no 1807133-26-1 (6-(Bromomethyl)-4-(difluoromethyl)-3-fluoro-2-hydroxypyridine)

• Product Name: 6-(Bromomethyl)-4-(difluoromethyl)-3-fluoro-2-hydroxypyridine
• CAS No: 1807133-26-1
• MF: C₇H₅BrF₃NO
• MW: 256.019911527634
• CID: 4806444
• Update Time: 2025-05-21

6-(Bromomethyl)-4-(difluoromethyl)-3-fluoro-2-hydroxypyridine Chemical and Physical Properties

Names and Identifiers

• 6-(Bromomethyl)-4-(difluoromethyl)-3-fluoro-2-hydroxypyridine

• Inchi： 1S/C7H5BrF3NO/c8-2-3-1-4(6(10)11)5(9)7(13)12-3/h1,6H,2H2,(H,12,13)
• InChI Key： VJGMVBINOYNZML-UHFFFAOYSA-N
• SMILES： BrCC1=CC(C(F)F)=C(C(N1)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 298
• XLogP3: 1.3
• Topological Polar Surface Area: 29.1

Additional information on 6-(Bromomethyl)-4-(difluoromethyl)-3-fluoro-2-hydroxypyridine

6-(Bromomethyl)-4-(difluoromethyl)-3-fluoro-2-hydroxypyridine: A Comprehensive Overview

The compound 6-(Bromomethyl)-4-(difluoromethyl)-3-fluoro-2-hydroxypyridine (CAS No. 1807133-26-1) is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of pyridine derivatives, which are widely studied for their unique electronic properties and biological activities. The structure of this molecule features a pyridine ring substituted with a bromomethyl group at the 6-position, a difluoromethyl group at the 4-position, a fluorine atom at the 3-position, and a hydroxyl group at the 2-position. These substituents contribute to its distinctive reactivity and functionality.

Recent studies have highlighted the importance of pyridine derivatives in medicinal chemistry, particularly in the development of novel therapeutic agents. The presence of electron-withdrawing groups such as fluorine and difluoromethyl groups enhances the electrophilic character of the pyridine ring, making it more reactive towards nucleophilic substitutions. This property makes 6-(Bromomethyl)-4-(difluoromethyl)-3-fluoro-2-hydroxypyridine an attractive candidate for use in organic synthesis, where it can serve as an intermediate in the construction of complex molecular frameworks.

One of the most promising applications of this compound is in the field of agrochemistry. Researchers have demonstrated that certain pyridine derivatives exhibit potent pesticidal activity, particularly against insect pests and fungal pathogens. The bromomethyl group in this molecule is known to enhance its bioavailability and stability, making it a potential lead compound for developing environmentally friendly pesticides. Recent advancements in green chemistry have further emphasized the need for sustainable agricultural solutions, positioning this compound as a key player in future innovations.

In addition to its pesticidal applications, 6-(Bromomethyl)-4-(difluoromethyl)-3-fluoro-2-hydroxypyridine has shown potential in drug discovery. Its unique substitution pattern allows for fine-tuning of pharmacokinetic properties such as solubility, permeability, and metabolic stability. For instance, studies have indicated that this compound could serve as a scaffold for designing inhibitors of key enzymes involved in metabolic disorders or infectious diseases. The hydroxyl group at the 2-position provides an additional site for functionalization, enabling further optimization of its biological activity.

The synthesis of 6-(Bromomethyl)-4-(difluoromethyl)-3-fluoro-2-hydroxypyridine involves a multi-step process that typically begins with the preparation of intermediates through various coupling reactions. The introduction of substituents at specific positions on the pyridine ring requires precise control over reaction conditions to ensure high yields and selectivity. Recent advancements in catalytic methods and asymmetric synthesis have significantly improved the efficiency of such processes, making large-scale production more feasible.

From an environmental perspective, understanding the fate and behavior of this compound in natural systems is crucial. Studies have shown that pyridine derivatives can undergo various degradation pathways under environmental conditions, influenced by factors such as pH, temperature, and microbial activity. The presence of halogenated substituents like bromine and fluorine may affect its persistence and bioaccumulation potential. Regulatory agencies are increasingly focusing on assessing the environmental impact of such compounds to ensure their safe use and disposal.

In conclusion, 6-(Bromomethyl)-4-(difluoromethyl)-3-fluoro-2-hydroxypyridine (CAS No. 1807133-26-1) represents a versatile platform for exploring new chemical entities with diverse applications. Its unique structure endows it with reactivity and functionality that make it valuable across multiple disciplines. As research continues to uncover its full potential, this compound is poised to play a significant role in advancing both chemical science and practical applications.